Cas no 81-25-4 (Cholic acid)
Cholic acid Chemical and Physical Properties
Names and Identifiers
-
- Cholic acid
- 3,7,12-TRIHYDROXYCHOLANIC ACID
- 3A,7A,12A-TRIHYDROXY-5B-CHOLAN-24-OIC ACID
- 3ALPHA,7ALPHA,12ALPHA-TRIHYDROXY-5BETA-CHOLAN-24-IC ACID 3ALPHA,7ALPHA,12ALPHA-TRIHYDROXY-5BETA-CHOLAN-24-OIC ACID
- 3ALPHA, 7ALPHA, 12ALPHA-TRIHYDROXY-5BETA-CHOLANIC ACID
- 5-BETA-CHOLANIC ACID-3-ALPHA, 7-ALPHA, 12-ALPHA-TRIOL 7-ALPHA,8-ALPHA,12-ALPHA-TRIHYDROXY-5-BETA-CHOLAN-24-OIC ACID
- CHOLALIN cholan-24-oic acid
- CHOLAN-24-OIC ACID, 3,7,12-TRIHYDROXY-, (3,5,7,12)- CHOLIC ACID
- 3,7,12-Trihydroxy-cholan-24-oic acid
- 5beta-Cholan-24-oic acid, 3alpha,7alpha,12alpha-trihydroxy- Cholan-24-oic acid, 3,7,12-trihydroxy-, (3alpha,5beta,7alpha,12alpha)- 12α-Trihydroxy-5β-cholan-24-oic acid. 3α,7α,12α-Trihydroxy-5α-cholanic acid, Cholic acd
- Cyclosphorine
- (R)-4-((3R,5S,7R,8R,9S,10S,12S,13R,14S,17R)-3,7,12-Trihydroxy-10,13-dimethylhexadecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoic acid
- CHOLIC ACID(P)
- CHOLIC ACID(RG)
- AHR 3053-13C3
- CHOLALIC ACID
- CHOLALIN
- CHOLATE
- Cholic acd
- Cholic&Cyclosphorine
- Cholan-24-oic acid
- Ursodeoxycholic acid EP Impurity B
- 3alpha,7alpha,12alpha-Trihydroxy-5beta-cholanic acid
- Colalin
- Cholsaeure
- Cholbam
- Cholic acid, 5beta-
- SODIUM CHOLATE
- Cholic acid [USAN]
- G1JO7801AE
- NSC6
- (3α,5β,7α,12α)-3,7,12-Trihydroxycholan-24-oic acid (ACI)
- 5β-Cholanic acid, 3α,7α,12α-trihydroxy- (7CI)
- Cholic acid (8CI)
- 17β-[1-Methyl-3-carboxypropyl]etiocholane-3α,7α,12α-triol
- 3α,7α,12α-Trihydroxy-5β-cholan-24-oic acid
- 3α,7α,12α-Trihydroxy-5β-cholanic acid
- 3α,7α,12α-Trihydroxy-5β-cholanoic acid
- 3α,7α,12α-Trihydroxy-β-cholanic acid
- 3α,7α,12α-Trihydroxycholanic acid
- 5β-Cholanic acid-3α,7α,12α-triol
- 5β-Cholic acid
- E 1000
- Kolbam
- MeSH ID: D002793
- MeSH ID: D019826
- NSC-6135
- Orphacol
- Cholan-24-oic acid, 3,7,12-trihydroxy-, (3alpha,5beta,7alpha,12alpha)-
- 5.beta.-Cholic acid
- 3a,7a,12a-Trihydroxy-beta-cholanate
- URSODEOXYCHOLIC ACID IMPURITY B [EP IMPURITY]
- NS00010900
- CHOLAN-24-OIC ACID, 3,7,12-TRIHYDROXY-, (3-.ALPHA.,5-.BETA.,7-.ALPHA.,12-.ALPHA.)-
- 3alpha,7alpha,12alpha-Trihydroxy-beta-cholanic acid
- 3a,7a,12a-Trihydroxy-b-cholanate
- 17.beta.-(1-Methyl-3-carboxypropyl)etiocholane-3.alpha.,7.alpha.,12.alpha.-triol
- 3alpha,7alpha,12alpha-Trihydroxy-5beta-cholan-24-oic acid
- Cholic acid, from ox or sheep bile, >=98%
- 3.alpha.,12.alpha.-Trihydroxy-5.beta.-cholanic acid
- 4-10-00-02072 (Beilstein Handbook Reference)
- DTXCID4020660
- NCGC00142384-03
- 3a,7a,12a-Trihydroxy-beta-cholanic acid
- 3a,7a,12a-Trihydroxycholanic acid
- 10321-98-9
- URSODEOXYCHOLIC ACID IMPURITY B (EP IMPURITY)
- 5b-Cholic acid
- C24H40O5
- Cholic acid, British Pharmacopoeia (BP) Reference Standard
- C-5900
- 17-beta-(1-Methyl-3-carboxypropyl)etiocholane-3alpha,7alpha,12alpha-triol
- (3.alpha.,5.beta.,7.alpha.,12.alpha.)-3,7,12-Trihydroxycholan-24-oic acid sodium salt
- CholsA currencyure
- 3alpha,7alpha,12alpha-Trihydroxy-5beta-cholanate
- CHOLIC ACID [FCC]
- 3a,7a,12a-Trihydroxycholanate
- Cholic acid, Vetec(TM) reagent grade, 98%
- 3-.alpha.,7-.alpha.,12-.alpha.-Trihydroxycholansaeure
- 3a,7a,12a-Trihydroxy-5b-cholanoic acid
- 3-&alpha,7-&alpha,12-&alpha-trihydroxy-5-&beta-cholanate
- Cholic acid, 500 mug/mL in methanol, certified reference material
- 4-((1S,2S,7S,11S,16S,5R,9R,10R,14R,15R)-5,9,16-trihydroxy-2,15-dimethyltetracy clo[8.7.0.0<2,7>.0<11,15>]heptadec-14-yl)pentanoic acid
- 3a,7a,12a-Trihydroxy-5A-cholanic acid
- LMST04010001
- D10699
- OrphacolReg
- bmse000650
- HMS2268L18
- 5beta-Cholan-24-oic acid, 3alpha,7alpha,12alpha-trihydroxy-
- EC 201-337-8
- CHD
- 3a,7a,12a-Trihydroxy-5b-cholan-24-oate
- HY-N0324
- CHOLIC ACID [EP IMPURITY]
- 17beta-[1-Methyl-3-carboxypropyl]etiocholane-3alpha,7alpha,12alpha-triol
- cholic-acid
- DTXSID6040660
- Q287415
- 361-09-1
- CHEBI:16359
- CHOLIC ACID [HSDB]
- 5b-Cholanic acid-3a,7a,12a-triol
- Spectrum5_002005
- AKOS005622502
- 5b-Cholate
- AS-69849
- NSC6135
- GTPL609
- Cholan-24-oic acid, 3,7,12-trihydroxy-, (3.alpha.,5.beta.,7.alpha.,12.alpha.)-
- DB02659
- 3-alpha,7-alpha,12-alpha-Trihydroxycholansaeure
- 5beta-Cholanic acid-3alpha,7alpha,12alpha-triol
- Cholan-24-oic acid,7,12-trihydroxy-, (3.alpha.,5.beta.,7.alpha.,12.alpha.)-
- CHOLIC ACID [MI]
- CHOLIC ACID [ORANGE BOOK]
- A830252
- (3alpha,5beta,7alpha,8alpha,12alpha,14beta,17alpha)-3,7,12-trihydroxycholan-24-oic acid
- (4R)-4-((3R,7R,8R,9S,10S,12S,13R,14S,17R)-3,7,12-trihydroxy-10,13-dimethylhexadecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoic acid
- MFCD00003672
- s3742
- Z1954806455
- (4R)-4-[(3R,5S,7R,8R,9S,10S,12S,13R,14S,17R)-3,7,12-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid
- 3-alpha,7-alpha,12-alpha-Trihydroxy-5-beta-cholan-24-oic acid
- (3alpha,5beta,7alpha,12alpha)-3,7,12-trihydroxycholan-24-oic acid
- CHOLIC ACID [EMA EPAR]
- SR-01000765698
- EN300-6766788
- BRN 2822009
- BIDD:PXR0196
- Cholic acid (sodium)
- Cholbam (TN)
- (4R)-4-[(1S,2S,5R,7S,9R,10R,11S,14R,15R,16S)-5,9,16-trihydroxy-2,15-dimethyltetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadecan-14-yl]pentanoic acid
- HSDB 982
- CHOLIC ACID [JAN]
- 3,7,12-Trihydroxy-cholan-24-oic acid, (3.alpha.,5.beta.,7.alpha.,12.alpha.)-
- SCHEMBL27461
- CHOLIC ACID [WHO-DD]
- Cholan-24-oic acid, 3,7,12-trihydroxy-, (3alpha,5beta,7alpha,12alpha)- (9CI)
- 5.beta.-Cholan-24-oic acid, 3.alpha.,7.alpha.,12.alpha.-trihydroxy-
- (4R)-4-[(3R,5S,7R,8R,9S,10S,12S,13R,14S,17R)-3,7,12-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoicacid
- 4-[(3R,7R,8R,9S,10S,12S,13R,14S,17R)-3,7,12-Trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid
- 3,7,12-Trihydroxy-cholan-24-oic acid (3-alpha,5-beta,7-alpha,12-alpha)
- MLS001066422
- MLS002207051
- 17b-[1-Methyl-3-carboxypropyl]etiocholane-3a,7a,12a-triol
- TERPENES AND TERPENOIDS
- Cholan-24-oic acid, 3,7,12-trihydroxy-, (3-alpha,5-beta,7-alpha,12-alpha)-
- 5.beta.-Cholan-24-oic acid,7.alpha.,12.alpha.-trihydroxy-
- UNII-G1JO7801AE
- BP-30084
- 3a,7a,12a-Trihydroxy-5b-cholanoate
- Cholan-24-oic acid, 3,7,12-trihydroxy-, (3a,5b,7a,12a)-
- EINECS 201-337-8
- CCRIS 1626
- 3alpha, 7alpha, 12alpha-trihydroxy-5beta-cholanoic acid
- 3alpha,7alpha,12alpha-Trihydroxy-5beta-cholan-24-oic Acid (Cholic Acid)
- Cholic acid, United States Pharmacopeia (USP) Reference Standard
- Colalin (VAN)
- Orphacol&Reg;
- (3alpha,5beta,7alpha,8x,12alpha)-3,7,12-trihydroxycholan-24-oic acid
- (R)-4-((3R,5S,7R,8R,10S,12S,13R,14S,17R)-3,7,12-trihydroxy-10,13-dimethyl-hexadecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoic acid
- 3,7,12-Trihydroxycholan-24-oic acid, (3alpha,5beta,7alpha,12alpha)-
- 3a,7a,12a-Trihydroxy-b-cholanic acid
- cholicacid
- 3a,7a,12a-Trihydroxy-5b-cholanate
- Cholic acid (USAN)
- CHOLIC ACID [USP-RS]
- SR-01000765698-4
- 129874-08-4
- 3alpha,7alpha,12alpha-Trihydroxy-5beta-cholanoic acid
- SMR000112165
- 3-alpha,7-alpha,12-alpha-Trihydroxycholansaeure [German]
- 3a,7a,12a-Trihydroxy-5b-cholanic acid
- C00695
- 5beta-Cholanic acid-3alpha,7alpha,12alpha-triol 5beta-Cholic acid
- Cholic acid, European Pharmacopoeia (EP) Reference Standard
- 3alpha,7alpha,12alpha-Trihydroxycholanic acid
- BDBM21680
- (4R)-4-[(1R,3aS,3bR,4R,5aS,7R,9aS,9bS,11S,11aR)-4,7,11-trihydroxy-9a,11a-dimethyl-hexadecahydro-1H-cyclopenta[a]phenanthren-1-yl]pentanoic acid
- Cholsaeure [German]
- 3-.alpha.,7-.alpha.,12-.alpha.-Trihydroxy-5-.beta.-cholan-24-oic acid
- CHEMBL205596
- 5beta-Cholanic acid, 3alpha,7alpha,12alpha-trihydroxy- (7CI)
- CCG-268746
- CHOLIC ACID (EP IMPURITY)
- 81-25-4
- 3.alpha.,7.alpha.,12.alpha.-Trihydroxy-5.beta.-cholanic acid
- Cholalate
- CHOLIC ACID (USP-RS)
- CS-6608
- (3alpha,5beta,7alpha,8xi,12alpha)-3,7,12-trihydroxycholan-24-oic acid
- Cholic acid (JAN/USAN)
- STK801993
- BBL029799
- BRD-K43164539-001-11-5
-
- MDL: MFCD00003672
- Inchi: 1S/C24H40O5/c1-13(4-7-21(28)29)16-5-6-17-22-18(12-20(27)24(16,17)3)23(2)9-8-15(25)10-14(23)11-19(22)26/h13-20,22,25-27H,4-12H2,1-3H3,(H,28,29)/t13-,14+,15-,16-,17+,18+,19-,20+,22+,23+,24-/m1/s1
- InChI Key: BHQCQFFYRZLCQQ-OELDTZBJSA-N
- SMILES: O[C@@H]1C[C@@H]2C[C@@H](CC[C@]2(C)[C@@H]2[C@@H]1[C@@H]1CC[C@H]([C@H](C)CCC(=O)O)[C@]1([C@H](C2)O)C)O
- BRN: 2822009
Computed Properties
- Exact Mass: 408.28800
- Monoisotopic Mass: 408.288
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 29
- Rotatable Bond Count: 4
- Complexity: 637
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 11
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 408.6
- Surface Charge: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 98
Experimental Properties
- Color/Form: White powder
- Density: 1.0310 (rough estimate)
- Melting Point: 200-201 °C (lit.)
- Boiling Point: 583.8℃ at 760 mmHg
- Flash Point: 9℃
- Refractive Index: 1.5800 (estimate)
- Solubility: methanol: 0.1 g/mL, clear
- Water Partition Coefficient: 0.28 g/L (15 ºC)
- PSA: 97.99000
- LogP: 3.44870
- Vapor Pressure: 9.66X10-15 mm Hg at 25 °C (est)
- Merck: 14,2203
- pka: 4.98(at 20℃)
- Specific Rotation: 36 º (c=0.6, 95% EtOH)
- Color/Form: 500 μg/mL in methanol
- Sensitiveness: Sensitive to humidity
- Solubility: Soluble in alkali hydroxide or carbonate solution.
Cholic acid Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H315-H319
- Warning Statement: P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:2
- Hazard Category Code: 36/38
- Safety Instruction: S24/25
- RTECS:FZ9350000
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
- TSCA:Yes
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Cholic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | CZ173-100g |
Cholic acid |
81-25-4 | 98% | 100g |
¥396.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | CZ173-25g |
Cholic acid |
81-25-4 | 98% | 25g |
¥152.0 | 2022-05-30 | |
| S e l l e c k ZHONG GUO | S3742-25mg |
Cholic acid |
81-25-4 | 98.58% | 25mg |
¥794.72 | 2023-09-15 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C103692-20mg |
Cholic acid |
81-25-4 | ,>98% | 20mg |
¥92.90 | 2023-09-03 | |
| ChemFaces | CFN99796-20mg |
Cholic acid |
81-25-4 | >=98% | 20mg |
$30 | 2021-07-22 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | DC5149-100g |
Cholic acid |
81-25-4 | ≥98% | 100g |
¥890元 | 2023-09-15 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | DC5149-25g |
Cholic acid |
81-25-4 | ≥98% | 25g |
¥280元 | 2023-09-15 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | DC5149-5g |
Cholic acid |
81-25-4 | ≥98% | 5g |
¥70元 | 2023-09-15 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | BZP0171-20mg |
Cholic acid |
81-25-4 | HPLC≥98% | 20mg |
¥50元 | 2023-09-15 | |
| DC Chemicals | DCD-045-20 mg |
Cholic acid |
81-25-4 | >98%, Standard References Grade | 20mg |
$280.0 | 2022-02-28 |
Cholic acid Production Method
Production Method 1
1.2 Reagents: Acetic acid , Ammonium chloride Solvents: Water
Production Method 2
Production Method 3
Production Method 4
Production Method 5
Cholic acid Raw materials
- Dehydrocholic acid
- Cholan-24-oic acid,3,7-dihydroxy-12-oxo-, (3a,5b,7a)-
- TAUROCHOLIC ACID
- (3α,5β,7α,12α)-3,7,12-Trihydroxy-24-(2-methoxy-3-indolizinyl)cholan-24-one
Cholic acid Preparation Products
Cholic acid Suppliers
Cholic acid Related Literature
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Trihydroxy bile acids, alcohols and derivatives
- Other Chemical additives Functional Additives
- Natural Products and Extracts Natural Pigments Animal Tissue Extraction
- Pesticide Chemicals Pesticide Active Ingredients Standard Substances
Additional information on Cholic acid
Comprehensive Overview of Cholic Acid (CAS No. 81-25-4): Properties, Applications, and Emerging Trends
Cholic acid (CAS No. 81-25-4), a primary bile acid, is a critical biomolecule with multifaceted roles in human physiology and industrial applications. As a steroidal carboxylic acid, it is synthesized in the liver from cholesterol and serves as a key component in digestive processes, lipid metabolism, and detoxification. Its molecular formula, C24H40O5, reflects its unique amphipathic structure, enabling it to emulsify fats and facilitate nutrient absorption. The growing interest in cholic acid supplements and cholic acid derivatives underscores its relevance in modern healthcare and biotechnology.
In recent years, cholic acid research has gained traction due to its potential therapeutic applications. Studies highlight its role in treating metabolic disorders such as primary biliary cholangitis and non-alcoholic fatty liver disease (NAFLD), aligning with the rising global focus on liver health. Searches for "cholic acid benefits" and "cholic acid for liver detox" have surged, reflecting consumer interest in natural detoxification agents. Additionally, its use in pharmaceutical formulations as an excipient or active ingredient has expanded, particularly in drug delivery systems targeting lipid-soluble compounds.
The industrial applications of cholic acid extend beyond medicine. Its surfactant properties make it valuable in cosmetic formulations, where it enhances the solubility of skincare actives. Queries like "cholic acid in anti-aging creams" and "cholic acid for skin barrier repair" indicate its emerging role in dermocosmetics. Moreover, the compound's ability to form molecular aggregates has spurred innovations in nanotechnology, particularly in designing drug-loaded micelles for targeted therapies.
From a biochemical perspective, cholic acid interacts with nuclear receptors like FXR (farnesoid X receptor), regulating glucose homeostasis and inflammation. This mechanism has fueled research into cholic acid analogs for diabetes management, a topic frequently searched alongside "bile acids and blood sugar." The compound's prebiotic effects on gut microbiota further link it to gut-brain axis studies, addressing trending queries about digestive wellness and mental health connections.
Quality and sourcing are paramount for cholic acid users. High-purity pharmaceutical-grade cholic acid (≥98%) is essential for clinical applications, while food-grade variants cater to dietary supplements. Searches for "where to buy cholic acid" often emphasize GMP-certified suppliers and third-party testing, reflecting consumer demand for transparency. Analytical techniques like HPLC and mass spectrometry ensure compliance with USP/EP monographs, critical for regulatory approval.
Environmental and sustainability considerations are reshaping cholic acid production. Traditional extraction from bovine bile is being supplemented by biotechnological synthesis using engineered E. coli or yeast strains, reducing ecological footprints. This shift resonates with searches for "vegan cholic acid sources" and "green chemistry bile acids," highlighting the intersection of biotechnology and eco-conscious consumerism.
In conclusion, cholic acid (CAS No. 81-25-4) exemplifies the convergence of traditional biochemistry and cutting-edge applications. Its expanding roles in precision medicine, cosmeceuticals, and sustainable biomanufacturing position it as a compound of enduring scientific and commercial significance. As research unravels novel cholic acid mechanisms, its integration into personalized health solutions will likely accelerate, answering the evolving demands of both clinicians and health-conscious consumers.
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